Cas no 452925-09-6 (N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide)

• Product Name: N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide
• CAS No: 452925-09-6
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 5435918
• Update Time: 2025-06-10

N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide

• Inchi： 1S/C13H14N2O2S/c1-3-17-11-6-4-10(5-7-11)12-8-18-13(15-12)14-9(2)16/h4-8H,3H2,1-2H3,(H,14,15,16)
• InChI Key： NDUYDETXPAQXEF-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OCC)C=C2)=CS1)(=O)C

Additional information on N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide

Professional Introduction to N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide (CAS No. 452925-09-6)

N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 452925-09-6, belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities. The presence of an acetylamide functional group and a substituted phenyl ring in its molecular structure contributes to its potential as a bioactive molecule.

The molecular structure of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide can be described as a fusion of several key pharmacophoric elements. The thiazole ring, a heterocyclic compound containing sulfur, nitrogen, and carbon atoms, is known for its role in various biological processes. Specifically, the 1,3-thiazol-2-yl moiety is a critical component that imparts specific interactions with biological targets. This moiety has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties.

In addition to the thiazole core, the compound features a 4-ethoxyphenyl group, which is attached to the thiazole ring at the 4-position. This aromatic ring substituent introduces hydrophobicity and electronic effects that can modulate the compound's binding affinity to biological receptors. The acetylamide group at the other end of the molecule further enhances its potential as a pharmacological agent by providing a site for hydrogen bonding interactions.

Recent advancements in drug discovery have highlighted the importance of thiazole derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications in the structure of these compounds can lead to significant changes in their biological activity. For instance, researchers have explored various derivatives of thiazole to develop drugs with enhanced efficacy and reduced side effects. The compound N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide represents a promising candidate in this context due to its well-designed molecular framework.

The synthesis of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the thiazole core through cyclization reactions involving appropriate precursors. Subsequent steps involve functionalization of the thiazole ring with the 4-ethoxyphenyl group and introduction of the acetylamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological profile of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide has been evaluated through in vitro and in vivo studies. These investigations have revealed potential therapeutic applications in several areas, including oncology and neurology. For example, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. Additionally, its interaction with neuronal receptors has been explored for potential applications in treating neurological disorders.

In vitro studies have focused on understanding the mechanism of action of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide by examining its interactions with target proteins and enzymes. Techniques such as surface plasmon resonance (SPR) and X-ray crystallography have been utilized to determine binding affinities and enzyme inhibition profiles. These studies have provided valuable insights into how the compound interacts with biological targets and how these interactions can be optimized for therapeutic efficacy.

Furthermore, in vivo studies have been conducted to assess the pharmacokinetic properties and toxicity profile of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide. Animal models have been used to evaluate its absorption, distribution, metabolism, excretion (ADME) characteristics as well as its safety margins. These studies are crucial for determining whether the compound is suitable for further development into a clinical drug candidate.

The potential applications of N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in agrochemicals and material science due to its structural features that make it suitable for various industrial applications. Additionally, its role as a building block for more complex molecules has not been overlooked, making it a valuable intermediate in synthetic chemistry.

The future direction of research on N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide involves refining its chemical structure to enhance its biological activity while minimizing potential side effects. Computational modeling techniques such as molecular dynamics simulations are being employed to predict how structural modifications will affect the compound's behavior at the molecular level. These computational approaches complement experimental studies by providing rapid screening of potential candidates.

In conclusion, N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-y acetamide (CAS No. 452925096) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it a versatile molecule that can be explored for various therapeutic applications. Ongoing research efforts aim to optimize its properties through both experimental synthesis and computational modeling techniques.